Cas no 139-07-1 (Lauryl benzalkonium chloride)

• Product Name: Lauryl benzalkonium chloride
• CAS No: 139-07-1
• MF: C₂₁H₃₈ClN
• MW: 339.986125469208
• MDL: MFCD00137276
• CID: 36414
• PubChem ID: 24848121
• Update Time: 2026-05-14

Lauryl benzalkonium chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dimethyldodecan-1-aminium chloride
• 1227
• N-Dodecyl-N,N-dimethyl-benzenemethanaminium chloride
• C12-alkylbenzyldimethylammonium chloride
• Lauryl dimethyl benzyl ammonium chloride
• Dodecyl dimethyl benzyl ammonium chloride
• Benzyldimethyldodecylammonium chloride
• Benzyldimethyldodecylammonium chloride (DDBAC)
• benzyldimethyldodecyl-ammoniuchloride
• N-dodecyl-N-benzyl-N,N-dimethylammonium chloride
• Zephirol
• Benzalkonium chloride
• BenzaMidine hydrochloride
• benzododecinium chloride
• Benzyldimethyldodecylammonium Chloride Dihydrate
• benzyl-dodecyl-dimethyl-ammonium chloride
• Benzyldodecyldimethylammonium Chloride Dihydrate
• Cationicsurfaceactiveagent1227
• dimethylbenzyldodecylammonium chloride
• dodecyldimethylbenzylammonium
• lauryl dimethyl benzyl amm
• OspintTAN
• DDBAC
• Surfactant1227
• Levellingagent1227
• Benzododecinii chloridum
• Sterilization disinfectant
• BENZALKONIUM CHLORIDE, 88+%
• Cequartyl A
• Catigene OM
• Benzyldodecyldimethylammonium chloride
• Dehyquart LDB
• Catiogen PAN
• Vantoc CL
• Noramium DA 50
• dodecyldimethylbenzylammonium chloride
• Triton K60
• Catinal CB 50
• Rolcril
• Retarder N
• Orthosan HM
• Amoryl BR 1244
• Laurylbenzalkonium chloride
• Catiolite BC 50
• Rewoquat B 50
• Loraquat B 50
• Tetran
• Lauryl benzalkonium chloride

• MDL： MFCD00137276
• Inchi： 1S/C21H38N.ClH/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21;/h13-15,17-18H,4-12,16,19-20H2,1-3H3;1H/q+1;/p-1
• InChI Key： JBIROUFYLSSYDX-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 339.26900
• Monoisotopic Mass: 339.269278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellowish wax
• Melting Point: ~60 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 0.00000
• LogP: 3.18790
• Sensitiveness: Easily hygroscopic
• Solubility: It is slightly soluble in ethanol, easily soluble in water, and the aqueous solution is weakly alkaline. It is easy to absorb moisture when exposed to air for a long time.
• Vapor Pressure: No data available

Lauryl benzalkonium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H400
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-34-50
• Safety Instruction： S36/37/39-S45-S61
• FLUKA BRAND F CODES：3-10
• RTECS：BO6821500
• Hazardous Material Identification：
• Safety Term：36/37/39-45-61
• Risk Phrases：R21/22
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides Alkyldimethylbenzylammonium chlorides
• Other Chemical additives Functional Additives